Cas no 117007-52-0 (3-Iodo-1H-pyrazolo[3,4-b]pyridine)

3-Iodo-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core with an iodine substituent at the 3-position. This structure serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, due to the reactivity of the iodine moiety. Its fused bicyclic framework is valuable in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and other pharmacologically active compounds. The compound's high purity and stability under standard conditions make it suitable for research and industrial applications requiring precise functionalization of the pyrazolopyridine scaffold.
3-Iodo-1H-pyrazolo[3,4-b]pyridine structure
117007-52-0 structure
Product name:3-Iodo-1H-pyrazolo[3,4-b]pyridine
CAS No:117007-52-0
MF:C6H4IN3
MW:245.0205
MDL:MFCD09749818
CID:63269
PubChem ID:14043694

3-Iodo-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-1H-pyrazolo[3,4-b]pyridine
    • 3-Iodo-
    • 3-Iodo-7-aza-1H-azaindazole
    • 1H-Pyrazolo[3,4-b]pyridine, 3-iodo-
    • 3-iodo-2H-pyrazolo[3,4-b]pyridine
    • 3-Iodo-7-aza-1H-indazole
    • 3-Iodo-1H-pyrazolo[3,4-b]...
    • 1H-Pyrazolo[3,4-b]pyridine,3-iodo-
    • 3-iodo-7-azaindazole
    • TYXAGVKIICJXGF-UHFFFAOYSA-N
    • FCH1328478
    • PB26477
    • VP13202
    • RP08719
    • OR305393
    • EN00079
    • SCHEMBL174792
    • 3-Iodopyrazolo[3,4-b]pyridine
    • 117007-52-0
    • DTXSID70554904
    • DS-2703
    • W-204915
    • A21860
    • EN300-3171782
    • FT-0670390
    • AKOS032971356
    • AC-30826
    • SY097907
    • AKOS015854015
    • CS-M2177
    • 3-Iodo1H-pyrazolo[3,4-b]pyridine
    • MFCD09749818
    • MDL: MFCD09749818
    • Inchi: 1S/C6H4IN3/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H,(H,8,9,10)
    • InChI Key: TYXAGVKIICJXGF-UHFFFAOYSA-N
    • SMILES: IC1=C2C([H])=C([H])C([H])=NC2=NN1[H]

Computed Properties

  • Exact Mass: 244.94499g/mol
  • Surface Charge: 0
  • XLogP3: 1.5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 244.94499g/mol
  • Monoisotopic Mass: 244.94499g/mol
  • Topological Polar Surface Area: 41.6Ų
  • Heavy Atom Count: 10
  • Complexity: 130
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Density: 2.22
  • Melting Point: 177-179°C
  • Boiling Point: 379.827 °C at 760 mmHg
  • Flash Point: 379.827 °C at 760 mmHg
  • Refractive Index: 1.81
  • PSA: 41.57000
  • LogP: 1.56250

3-Iodo-1H-pyrazolo[3,4-b]pyridine Security Information

3-Iodo-1H-pyrazolo[3,4-b]pyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Iodo-1H-pyrazolo[3,4-b]pyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1059789-10g
3-Iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 98%
10g
¥706.00 2024-08-09
eNovation Chemicals LLC
D631484-25g
3-Iodo-7-aza-1H-azaindazole
117007-52-0 97%
25g
$480 2024-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB00128-50G
3-iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 97%
50g
¥ 1,782.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB00128-10G
3-iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 97%
10g
¥ 475.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB00128-250G
3-iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 97%
250g
¥ 7,128.00 2023-04-05
Chemenu
CM103886-10g
3-iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 95+%
10g
$219 2021-08-06
Chemenu
CM103886-25g
3-iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 95+%
25g
$473 2021-08-06
eNovation Chemicals LLC
Y0981375-25g
3-Iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 95%
25g
$250 2024-08-02
Advanced ChemBlocks
C-3230-25G
3-Iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 97%
25G
$190 2023-09-15
Enamine
EN300-3171782-10.0g
3-iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 95%
10g
$101.0 2023-05-30

3-Iodo-1H-pyrazolo[3,4-b]pyridine Production Method

3-Iodo-1H-pyrazolo[3,4-b]pyridine Related Literature

Additional information on 3-Iodo-1H-pyrazolo[3,4-b]pyridine

Recent Advances in the Application of 3-Iodo-1H-pyrazolo[3,4-b]pyridine (CAS: 117007-52-0) in Chemical Biology and Drug Discovery

The compound 3-Iodo-1H-pyrazolo[3,4-b]pyridine (CAS: 117007-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold serves as a critical building block for the synthesis of various bioactive molecules, particularly in the design of kinase inhibitors and other targeted therapies. Recent studies have highlighted its potential in modulating key signaling pathways implicated in cancer, inflammation, and neurodegenerative diseases.

One of the most notable advancements in the utilization of 3-Iodo-1H-pyrazolo[3,4-b]pyridine is its role in the development of selective kinase inhibitors. Kinases are pivotal regulators of cellular processes, and their dysregulation is often associated with pathological conditions. Researchers have successfully incorporated this scaffold into novel compounds that exhibit high affinity and specificity for kinases such as JAK, CDK, and Aurora kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Iodo-1H-pyrazolo[3,4-b]pyridine exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, 3-Iodo-1H-pyrazolo[3,4-b]pyridine has been explored as a versatile intermediate in the synthesis of radiopharmaceuticals. The iodine moiety at the 3-position allows for easy radiolabeling with isotopes such as iodine-125 or iodine-131, enabling its use in positron emission tomography (PET) imaging and targeted radiotherapy. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging reported the successful development of a radiolabeled derivative for imaging tumor hypoxia, showcasing the compound's potential in diagnostic applications.

Furthermore, the structural flexibility of 3-Iodo-1H-pyrazolo[3,4-b]pyridine has facilitated its incorporation into PROTACs (Proteolysis Targeting Chimeras), a groundbreaking therapeutic modality that induces targeted protein degradation. Researchers have leveraged the compound's ability to bind E3 ubiquitin ligases, thereby enabling the selective degradation of disease-causing proteins. A 2024 publication in Nature Chemical Biology highlighted a novel PROTAC molecule featuring this scaffold, which demonstrated efficacy in degrading oncogenic proteins in preclinical models of triple-negative breast cancer.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-Iodo-1H-pyrazolo[3,4-b]pyridine-based compounds. Recent efforts have focused on improving solubility, metabolic stability, and bioavailability through structural modifications. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these optimizations, as evidenced by a 2023 study in ACS Medicinal Chemistry Letters that identified key substituents for enhancing drug-like properties.

In conclusion, 3-Iodo-1H-pyrazolo[3,4-b]pyridine (CAS: 117007-52-0) continues to be a valuable scaffold in chemical biology and drug discovery, with applications ranging from kinase inhibition to radiopharmaceutical development and targeted protein degradation. Ongoing research aims to further elucidate its therapeutic potential and address existing limitations, paving the way for its translation into clinically viable therapies.

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Amadis Chemical Company Limited
(CAS:117007-52-0)3-Iodo-1H-pyrazolo[3,4-b]pyridine
A21860
Purity:99%
Quantity:100g
Price ($):446.0